Cas no 111185-99-0 (8-ethoxy-4-hydroxyquinoline-3-carboxylic acid)

8-Ethoxy-4-hydroxyquinoline-3-carboxylic acid is a quinoline derivative with notable applications in pharmaceutical and chemical research. Its structure features both carboxylic acid and hydroxyl functional groups, enhancing its reactivity and suitability as an intermediate in organic synthesis. The ethoxy substitution at the 8-position contributes to its unique electronic properties, making it valuable for developing bioactive compounds. This compound exhibits potential as a precursor for antimicrobial or chelating agents due to its heterocyclic framework. Its stability under standard conditions and well-defined synthesis pathway further support its utility in research and industrial applications. Analytical methods for its characterization are well-established, ensuring reliable quality control.
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid structure
111185-99-0 structure
Product Name:8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
CAS No:111185-99-0
MF:C12H11NO4
MW:233.220043420792
CID:1202890
PubChem ID:721183
Update Time:2025-06-14

8-ethoxy-4-hydroxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylic acid, 8-ethoxy-1,4-dihydro-4-oxo-
    • OTAVA-BB BB7018670064
    • 8-ETHOXY-4-OXO-1,4-DIHYDRO-QUINOLINE-3-CARBOXYLIC ACID
    • 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
    • ALBB-032640
    • CHEMBL216246
    • F0911-3828
    • AKOS002356637
    • Oprea1_571150
    • STL331354
    • 303121-05-3
    • EN300-18618115
    • 111185-99-0
    • Z2417560532
    • AB00682554-01
    • MFCD02217349
    • 8-ethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • LS-12177
    • SR-01000388591-1
    • Oprea1_091724
    • SR-01000388591
    • SCHEMBL2971885
    • MFCD05228464
    • 8-ethoxy-4-oxo-1H-quinoline-3-carboxylic Acid
    • 8-ETHOXY-4-HYDROXY-QUINOLINE-3-CARBOXYLIC ACID
    • AKOS000540282
    • Cambridge id 6153223
    • CS-0318163
    • Inchi: 1S/C12H11NO4/c1-2-17-9-5-3-4-7-10(9)13-6-8(11(7)14)12(15)16/h3-6H,2H2,1H3,(H,13,14)(H,15,16)
    • InChI Key: QCWQXUIPKUUXKJ-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC2C(C(C(=O)O)=CNC=21)=O

Computed Properties

  • Exact Mass: 233.06883
  • Monoisotopic Mass: 233.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 79.65

8-ethoxy-4-hydroxyquinoline-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18618115-0.05g
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
111185-99-0 95%
0.05g
$61.0 2023-09-18
Enamine
EN300-18618115-0.1g
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
111185-99-0 95%
0.1g
$89.0 2023-09-18
Enamine
EN300-18618115-0.25g
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
111185-99-0 95%
0.25g
$128.0 2023-09-18
Enamine
EN300-18618115-0.5g
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
111185-99-0 95%
0.5g
$241.0 2023-09-18
Enamine
EN300-18618115-1.0g
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
111185-99-0 95%
1.0g
$342.0 2023-07-07
Enamine
EN300-18618115-2.5g
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
111185-99-0 95%
2.5g
$669.0 2023-09-18
Enamine
EN300-18618115-5.0g
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
111185-99-0 95%
5.0g
$991.0 2023-07-07
Enamine
EN300-18618115-10.0g
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
111185-99-0 95%
10.0g
$1471.0 2023-07-07
Enamine
EN300-18618115-1g
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
111185-99-0 95%
1g
$342.0 2023-09-18
Enamine
EN300-18618115-5g
8-ethoxy-4-hydroxyquinoline-3-carboxylic acid
111185-99-0 95%
5g
$991.0 2023-09-18

Additional information on 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid

Recent Advances in the Study of 8-Ethoxy-4-hydroxyquinoline-3-carboxylic acid (CAS: 111185-99-0)

The compound 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid (CAS: 111185-99-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoline derivative is known for its versatile pharmacological properties, including antimicrobial, anti-inflammatory, and potential anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential in drug development and biomedical research.

One of the key areas of investigation has been the antimicrobial properties of 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves the inhibition of bacterial DNA gyrase, a critical enzyme for DNA replication. This finding opens new avenues for the development of novel antibiotics targeting resistant bacterial infections.

In addition to its antimicrobial effects, recent research has explored the anti-inflammatory potential of 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid. A study published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The researchers attributed this effect to the modulation of the NF-κB signaling pathway, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Another promising area of research involves the anticancer properties of 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid. A 2023 study in the European Journal of Medicinal Chemistry reported that the compound exhibits selective cytotoxicity against several cancer cell lines, including breast and lung cancer cells. The study identified the induction of apoptosis and cell cycle arrest at the G2/M phase as key mechanisms underlying its anticancer activity. These findings highlight the compound's potential as a scaffold for designing new chemotherapeutic agents.

Recent advancements in synthetic chemistry have also contributed to the growing interest in 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid. A 2024 paper in Organic Letters described an improved synthetic route for the compound, achieving higher yields and purity compared to traditional methods. This development is crucial for scaling up production and facilitating further pharmacological studies. The optimized synthesis involves a multi-step process starting from commercially available quinoline precursors, with key steps including ethoxylation and carboxylation.

Despite these promising findings, challenges remain in the clinical translation of 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to enhance its pharmacokinetic properties and the exploration of combination therapies to maximize its therapeutic efficacy.

In conclusion, 8-ethoxy-4-hydroxyquinoline-3-carboxylic acid (CAS: 111185-99-0) represents a promising candidate for drug development across multiple therapeutic areas. Its diverse pharmacological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable compound for further investigation. Continued research efforts will be essential to unlock its full potential and translate these findings into clinically relevant applications.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.